Cas no 480068-01-7 (4-Piperidinecarboxylic acid, 1-(trifluoroacetyl)-, 1,1-dimethylethyl ester)

• Product Name: 4-Piperidinecarboxylic acid, 1-(trifluoroacetyl)-, 1,1-dimethylethyl ester
• CAS No: 480068-01-7
• MF: C₁₂H₁₈F₃NO₃
• MW: 281.271434307098
• MDL: MFCD30730182
• CID: 3999468
• PubChem ID: 146680132
• Update Time: 2025-06-08

4-Piperidinecarboxylic acid, 1-(trifluoroacetyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-(trifluoroacetyl)-, 1,1-dimethylethyl ester
• tert-Butyl 1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylate
• D84546
• YDASQFNIHXOLDD-UHFFFAOYSA-N
• 480068-01-7
• MFCD30730182

• MDL： MFCD30730182
• Inchi： 1S/C12H18F3NO3/c1-11(2,3)19-9(17)8-4-6-16(7-5-8)10(18)12(13,14)15/h8H,4-7H2,1-3H3
• InChI Key： YDASQFNIHXOLDD-UHFFFAOYSA-N
• SMILES： N1(C(C(F)(F)F)=O)CCC(C(OC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 281.12387792Da
• Monoisotopic Mass: 281.12387792Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Additional information on 4-Piperidinecarboxylic acid, 1-(trifluoroacetyl)-, 1,1-dimethylethyl ester

Introduction to 4-Piperidinecarboxylic acid, 1-(trifluoroacetyl)-, 1,1-dimethylethyl ester (CAS No. 480068-01-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 4-Piperidinecarboxylic acid, 1-(trifluoroacetyl)-, 1,1-dimethylethyl ester, identified by the CAS number 480068-01-7, represents a significant advancement in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features—specifically the presence of a trifluoroacetyl group and a dimethylethyl ester moiety on a piperidine backbone—has garnered considerable attention due to its versatile reactivity and potential therapeutic applications.

Recent studies have highlighted the compound's utility as a key intermediate in the synthesis of novel bioactive molecules. The trifluoroacetyl group is particularly noteworthy, as it introduces fluorine atoms into the molecular framework, which can modulate metabolic stability, binding affinity, and pharmacokinetic properties. This feature has made it a valuable tool in drug design, enabling researchers to fine-tune the pharmacological profiles of their targets. For instance, fluorinated piperidine derivatives have been extensively explored in the development of kinase inhibitors and antiviral agents.

The dimethylethyl ester functionality further enhances the compound's synthetic appeal. Ester groups are well-known for their ability to serve as protected or reactive sites in organic synthesis. In this context, the dimethylethyl ester can be selectively hydrolyzed or converted into other functional groups, allowing for modular construction of complex molecules. This adaptability has been leveraged in the design of peptidomimetics and other protein-targeting ligands.

One of the most compelling aspects of this compound is its role in modulating biological pathways. The piperidine core is a privileged scaffold in medicinal chemistry, frequently found in approved drugs due to its favorable interactions with biological targets such as enzymes and receptors. By incorporating a trifluoroacetyl group and an ester, researchers can create derivatives that exhibit enhanced binding affinity or altered selectivity. For example, trifluoromethyl-substituted piperidines have shown promise in inhibiting proteases involved in inflammatory responses.

Advances in computational chemistry have further propelled the study of this compound. Molecular modeling techniques have been employed to predict how modifications at the trifluoroacetyl and ester positions influence binding interactions with biological targets. These simulations have guided the optimization of lead compounds toward higher efficacy and reduced off-target effects. Additionally, machine learning algorithms have been trained on large datasets containing piperidine derivatives to identify structural motifs that correlate with biological activity.

In clinical research, derivatives of 4-Piperidinecarboxylic acid, 1-(trifluoroacetyl)-, 1,1-dimethylethyl ester have been investigated for their potential as therapeutic agents. Notably, studies suggest that trifluoromethylated piperidines may exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. This has led to their exploration in treating conditions such as cancer and neurodegenerative diseases. Preclinical trials have demonstrated that certain analogs derived from this compound can selectively inhibit key enzymes overexpressed in tumor cells while maintaining low toxicity.

The synthetic methodologies for preparing this compound have also seen significant innovation. Transition-metal-catalyzed reactions have enabled efficient functionalization at both the trifluoroacetyl and ester positions without compromising regioselectivity. These advances have reduced synthetic hurdles and allowed for scalable production of derivatives for further investigation.

The intersection of chemical biology and medicinal chemistry continues to drive new applications for this compound. Researchers are increasingly leveraging its structural features to develop probes for studying protein-protein interactions and enzyme mechanisms. Such tools are invaluable for understanding disease pathways at a molecular level and identifying novel therapeutic targets.

Looking ahead, the future prospects for 4-Piperidinecarboxylic acid, 1-(trifluoroacetyl)-, 1,1-dimethylethyl ester are promising. Continued exploration of its derivatives may uncover new therapeutic opportunities across multiple disease areas. Furthermore, advancements in synthetic chemistry and computational biology will likely accelerate the development pipeline for fluorinated piperidine-based drugs.